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dithiobis(ethylmethylamidoethylmethylaminomethyl-2,5,9-trimethylpsoralen) dithiobis(ethylmethylamidoethylmethylaminomethyl-2,5,9-trimethylpsoralen)
Brand Name: Vulcanchem
CAS No.: 112250-61-0
VCID: VC0055919
InChI: InChI=1S/C44H54N4O8S2/c1-25-19-39(51)55-41-27(3)43-33(21-31(25)41)35(29(5)53-43)23-45(7)13-15-47(9)37(49)11-17-57-58-18-12-38(50)48(10)16-14-46(8)24-36-30(6)54-44-28(4)42-32(22-34(36)44)26(2)20-40(52)56-42/h19-22H,11-18,23-24H2,1-10H3
SMILES: CC1=CC(=O)OC2=C(C3=C(C=C12)C(=C(O3)C)CN(C)CCN(C)C(=O)CCSSCCC(=O)N(C)CCN(C)CC4=C(OC5=C4C=C6C(=CC(=O)OC6=C5C)C)C)C
Molecular Formula: C44H54N4O8S2
Molecular Weight: 831.1 g/mol

dithiobis(ethylmethylamidoethylmethylaminomethyl-2,5,9-trimethylpsoralen)

CAS No.: 112250-61-0

Main Products

VCID: VC0055919

Molecular Formula: C44H54N4O8S2

Molecular Weight: 831.1 g/mol

dithiobis(ethylmethylamidoethylmethylaminomethyl-2,5,9-trimethylpsoralen) - 112250-61-0

CAS No. 112250-61-0
Product Name dithiobis(ethylmethylamidoethylmethylaminomethyl-2,5,9-trimethylpsoralen)
Molecular Formula C44H54N4O8S2
Molecular Weight 831.1 g/mol
IUPAC Name N-methyl-3-[[3-[methyl-[2-[methyl-[(2,5,9-trimethyl-7-oxofuro[3,2-g]chromen-3-yl)methyl]amino]ethyl]amino]-3-oxopropyl]disulfanyl]-N-[2-[methyl-[(2,5,9-trimethyl-7-oxofuro[3,2-g]chromen-3-yl)methyl]amino]ethyl]propanamide
Standard InChI InChI=1S/C44H54N4O8S2/c1-25-19-39(51)55-41-27(3)43-33(21-31(25)41)35(29(5)53-43)23-45(7)13-15-47(9)37(49)11-17-57-58-18-12-38(50)48(10)16-14-46(8)24-36-30(6)54-44-28(4)42-32(22-34(36)44)26(2)20-40(52)56-42/h19-22H,11-18,23-24H2,1-10H3
Standard InChIKey IOTZAFHOGRWAKS-UHFFFAOYSA-N
SMILES CC1=CC(=O)OC2=C(C3=C(C=C12)C(=C(O3)C)CN(C)CCN(C)C(=O)CCSSCCC(=O)N(C)CCN(C)CC4=C(OC5=C4C=C6C(=CC(=O)OC6=C5C)C)C)C
Canonical SMILES CC1=CC(=O)OC2=C(C3=C(C=C12)C(=C(O3)C)CN(C)CCN(C)C(=O)CCSSCCC(=O)N(C)CCN(C)CC4=C(OC5=C4C=C6C(=CC(=O)OC6=C5C)C)C)C
Synonyms DBP-psoralen
dithiobis(ethylmethylamidoethylmethylaminomethyl-2,5,9-trimethylpsoralen)
PubChem Compound 130707
Last Modified Nov 11 2021
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